Membrane Ordering and Liquid-Ordered Domains
Vesicle fluctuation analysis demonstrates that 24(28)-dehydroergosterol (DHE) has a lower ability than cholesterol to stiffen lipid bilayers, indicating less efficient packing with phospholipid acyl chains [1]. Despite this reduced stiffening effect, DHE induces liquid-ordered/liquid-disordered coexistent domains in giant unilamellar vesicles (GUVs) composed of DPPC/DOPC/DHE, with a height difference of 0.9–1 nm between phases—a value comparable to cholesterol-containing domains [1][2]. Molecular dynamics simulations further quantify that the tilt angle of DHE relative to membrane normal deviates from cholesterol by less than 5°, and the lateral pressure profiles of POPC bilayers containing either 30 mol% cholesterol or 30 mol% DHE are nearly superimposable [3].
| Evidence Dimension | Membrane stiffening and domain formation |
|---|---|
| Target Compound Data | DHE: 0.9–1 nm height difference between liquid-ordered/disordered domains; tilt angle deviation from cholesterol <5°; lateral pressure profile nearly identical to cholesterol [1][3] |
| Comparator Or Baseline | Cholesterol: 0.9–1 nm height difference; reference tilt angle; reference lateral pressure profile |
| Quantified Difference | DHE induces comparable domain height difference (0.9–1 nm vs. 0.9–1 nm) but with lower bilayer stiffening efficiency; tilt angle deviation <5°; pressure profiles superimposable [1][3] |
| Conditions | GUVs (DPPC/DOPC/sterol) for domain height; atomistic MD simulations of POPC bilayers with 30 mol% sterol for tilt and pressure profiles |
Why This Matters
This evidence proves that 24(28)-dehydroergosterol can replace cholesterol in membrane domain studies without introducing artifactual phase separation behavior, while its reduced stiffening effect provides a built-in internal control for sterol-specific ordering effects.
- [1] Garvik O, Benediktson P, Simonsen AC, Ipsen JH, Wüstner D. The fluorescent cholesterol analog dehydroergosterol induces liquid-ordered domains in model membranes. Chem Phys Lipids. 2009;159(2):114-118. doi:10.1016/j.chemphyslip.2009.03.002. PMID: 19477318. View Source
- [2] Robalo JR, do Canto AM, Carvalho AJ, Ramalho JP, Loura LM. Behavior of fluorescent cholesterol analogues dehydroergosterol and cholestatrienol in lipid bilayers: a molecular dynamics study. J Phys Chem B. 2013;117(19):5806-5819. doi:10.1021/jp312026u. PMID: 23597397. View Source
- [3] Pourmousa M, Róg T, Mikkeli R, Vattulainen I, Solanko LM, Wüstner D, et al. Dehydroergosterol as an analogue for cholesterol: why it mimics cholesterol so well-or does it? J Phys Chem B. 2014;118(26):7345-7357. doi:10.1021/jp406883k. PMID: 24893063. View Source
